N-(2-methoxyethyl)-2,1,3-benzothiadiazole-4-sulfonamide

• IUPAC Name: N-(2-methoxyethyl)-2,1,3-benzothiadiazole-4-sulfonamide
• InChI: InChI=1S/C9H11N3O3S2/c1-15-6-5-10-17(13,14)8-4-2-3-7-9(8)12-16-11-7/h2-4,10H,5-6H2,1H3
• InChI Key: HXVNSQMSTZZJQS-UHFFFAOYSA-N
• Canonical SMILES: COCCNS(=O)(=O)C1=CC=CC2=NSN=C21
• Molecular Formula: C9H11N3O3S2
• Molecular Weight: 273.3 g/mol

Description

“N-(2-methoxyethyl)-2,1,3-benzothiadiazole-4-sulfonamide” is a complex organic compound. It likely contains a benzothiadiazole core, which is a type of heterocyclic compound, and a sulfonamide group, which is a functional group consisting of a sulfur atom, two oxygen atoms, and a nitrogen atom. The “2-methoxyethyl” part suggests the presence of an ether group attached to the molecule.

Synthesis Analysis

While specific synthesis methods for “this compound” were not found, similar compounds have been synthesized using various methods. For instance, poly(2-methoxyethyl acrylate)-based polyurethane (PMEA-based PU) was synthesized by reversible addition–fragmentation chain transfer (RAFT) and poly-addition.

Mechanism of Action

The mechanism of action of N-(2-methoxyethyl)-2,1,3-benzothiadiazole-4-sulfonamide is not fully understood. However, studies have suggested that this compound acts as an electron-accepting group in organic materials, which enhances their electronic properties. This compound has also been shown to interact with biological molecules, such as proteins, which may play a role in its potential applications in biosensors.
Biochemical and Physiological Effects:
This compound has not been extensively studied for its biochemical and physiological effects. However, studies have shown that this compound-based materials are biocompatible and have low toxicity, which makes them suitable for use in biomedical applications.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-(2-methoxyethyl)-2,1,3-benzothiadiazole-4-sulfonamide is its ability to act as an electron-accepting group in organic materials, which enhances their electronic properties. This compound-based materials also exhibit high electron mobility, which makes them suitable for use in electronic devices. However, one of the limitations of this compound is its limited solubility in common solvents, which can make it difficult to work with in the laboratory.

Future Directions

There are several potential future directions for research on N-(2-methoxyethyl)-2,1,3-benzothiadiazole-4-sulfonamide. One area of interest is the development of new this compound-based materials with improved properties for use in organic electronics and biosensors. Another area of interest is the study of the interaction of this compound with biological molecules, which may lead to the development of new biomedical applications. Additionally, further research is needed to understand the mechanism of action of this compound and its potential biochemical and physiological effects.

Synthesis Methods

The synthesis of N-(2-methoxyethyl)-2,1,3-benzothiadiazole-4-sulfonamide involves the reaction of 2-amino-5-methoxybenzenesulfonamide with 2-bromoethyl methyl ether and sodium hydride, followed by the reaction of the resulting intermediate with 2-aminothiophenol. The final product is obtained after purification through column chromatography.

Scientific Research Applications

N-(2-methoxyethyl)-2,1,3-benzothiadiazole-4-sulfonamide has been widely studied in scientific research due to its potential applications in various fields. In the field of organic electronics, this compound has been used as a building block for the synthesis of new materials with improved properties. This compound-based materials have been shown to exhibit high electron mobility, which makes them suitable for use in electronic devices such as field-effect transistors.